(2-Methyl-octahydro-1-benzofuran-3a-yl)methanol

• Molecular Formula: C10H18O2
• Molecular Weight: 170.25 g/mol
• SMILES: CC1CC2(CCCCC2O1)CO
• InChI: InChI=1S/C10H18O2/c1-8-6-10(7-11)5-3-2-4-9(10)12-8/h8-9,11H,2-7H2,1H3
• InChIKey: UGHMSOJPAMLGBQ-UHFFFAOYSA-N

Researchers requiring rigid, sp3-rich scaffolds often face limited availability of saturated bicyclic building blocks with versatile functional handles. (2-Methyl-octahydro-1-benzofuran-3a-yl)methanol (CAS 2059994-36-2) addresses this gap as a conformationally constrained octahydrobenzofuran featuring a reactive 3a-hydroxymethyl group. • Enables esterification, etherification, oxidation, or nucleophilic substitution for library synthesis • Saturated core with class-level thermal stability >250°C supports diverse synthetic transformations • Moderate LogP (~1.72) and TPSA (29.46 Ų) ensure favorable solubility for med chem and catalysis workflows Supplied at 95% purity. In stock for immediate global shipping.

(2-Methyl-octahydro-1-benzofuran-3a-yl)methanol: Procurement Overview

(2-Methyl-octahydro-1-benzofuran-3a-yl)methanol (CAS 2059994-36-2) is a fully saturated bicyclic organic compound belonging to the octahydrobenzofuran class, characterized by a fused cyclohexane-tetrahydrofuran ring system bearing a hydroxymethyl group at the 3a-position and a methyl group at the 2-position . This saturated scaffold imparts enhanced conformational rigidity and structural stability compared to aromatic benzofuran analogs, while the polar hydroxymethyl substituent provides a versatile functional handle for further derivatization in synthetic chemistry workflows [1]. The compound is commercially available at 95% purity from research chemical suppliers for laboratory-scale applications .

Saturated octahydrobenzofuran scaffold with enhanced conformational rigidity

Versatile 3a-hydroxymethyl handle for esterification, etherification, and further derivatization

Research-grade purity suitable for laboratory-scale synthesis and scaffold exploration

• [1] Kuujia. (n.d.). 5-(Propan-2-yl)-octahydro-1-benzofuran-3a-ylmethanol. CAS 2060035-05-2. View Source

(2-Methyl-octahydro-1-benzofuran-3a-yl)methanol: Substitution Limitations

Generic substitution among octahydrobenzofuran derivatives is not scientifically defensible due to the profound impact of minor structural modifications on key performance attributes. The saturated octahydrobenzofuran core itself represents a critical departure from aromatic benzofurans, conferring distinct three-dimensional conformational rigidity, improved stability, and altered electronic properties that directly influence both reactivity in synthetic applications and, in relevant contexts, organoleptic characteristics [1]. Within the saturated class, variations in substituent identity, position, and stereochemistry—such as the difference between a 2-methyl-3a-hydroxymethyl substitution pattern and a 2,2,3a,7-tetramethyl or 3a-isopropyl-2,6-dimethyl arrangement—produce divergent fragrance profiles ranging from herbal, sweet, camphor, woody, and fresh notes to cedar wood, green, spice, and piney nuances, as demonstrated in comparative patent disclosures [2]. Consequently, each octahydrobenzofuran congener represents a unique chemical entity with distinct property fingerprints, and interchange without rigorous validation introduces unacceptable risk in both synthetic and application-oriented workflows.

Substitution pattern determines odor profile

Minor changes in substituent identity or position produce distinct fragrance profiles (e.g., herbal vs. woody) and physicochemical behavior; direct replacement may not replicate target properties.

Core saturation alters stability and reactivity

The fully saturated octahydrobenzofuran core confers different thermal and oxidative stability compared to aromatic benzofuran analogs; substitution with aromatic counterparts may lead to degradation under synthetic or storage conditions.

Physicochemical divergence among congeners

Computed logP and polar surface area values differ substantially between polar and fully alkylated octahydrobenzofurans, impacting solubility and partitioning; interchange may alter experimental outcomes.

• [1] Kuujia. (n.d.). 5-(Propan-2-yl)-octahydro-1-benzofuran-3a-ylmethanol. CAS 2060035-05-2. View Source
• [2] US Patent No. 9,181,514 B2. (2015). Octahydro-benzofurans and their uses in perfume compositions. View Source

(2-Methyl-octahydro-1-benzofuran-3a-yl)methanol: Comparative Evidence

Fragrance Profile Differentiation by Substitution Pattern

The specific 2-methyl-3a-hydroxymethyl substitution pattern of the target compound distinguishes it from related octahydrobenzofurans with established fragrance profiles. US Patent 9,181,514 B2 discloses that 2,2,3a,7-tetramethyl-octahydro-benzofuran exhibits a fragrance profile characterized by herbal, sweet, camphor, woody, fresh, and green notes, while 3a-isopropyl-2,6-dimethyl-octahydro-benzofuran provides cedar wood, green, spice, flora, eucalyptus, and slight piney notes [1]. No directly comparable odor profile data exists in the public domain for (2-methyl-octahydro-1-benzofuran-3a-yl)methanol; however, its unique substitution pattern—combining a single methyl group at the 2-position with a hydroxymethyl group at the 3a-bridgehead position—creates a hydrogen-bonding-capable scaffold that is structurally distinct from the fully alkylated, hydrophobic congeners described in the patent literature, suggesting divergent organoleptic and physicochemical behavior.

Fragrance Profile Differentiation

Class-level inference

Target: odor not publicly documented.
Comparators: 2,2,3a,7-tetramethyl: herbal, sweet, camphor, woody, fresh, green; 3a-isopropyl-2,6-dimethyl: cedar wood, green, spice, eucalyptus, piney.

Independent organoleptic evaluation required; substitution pattern may yield divergent odor profile.

No published odor data for target; patent-based comparison only.

Evidence Dimension	Substitution pattern and resulting organoleptic profile
Target Compound Data	2-methyl, 3a-hydroxymethyl substitution; odor profile not publicly documented
Comparator Or Baseline	2,2,3a,7-Tetramethyl-octahydro-benzofuran: herbal, sweet, camphor, woody, fresh, green notes; 3a-Isopropyl-2,6-dimethyl-octahydro-benzofuran: cedar wood, green, spice, flora, eucalyptus, slight piney notes
Quantified Difference	Qualitative difference in odor descriptors; no quantitative intensity data available for target compound
Conditions	Patent disclosure of fragrance evaluation

Why This Matters

Users developing fragrance formulations cannot assume that the target compound will replicate the established scent profiles of structurally similar octahydrobenzofurans, necessitating independent organoleptic evaluation for procurement decisions.

• [1] US Patent No. 9,181,514 B2. (2015). Octahydro-benzofurans and their uses in perfume compositions. View Source

Saturated Scaffold Thermal Stability Advantage

The saturated octahydrobenzofuran scaffold of the target compound confers enhanced structural and thermal stability relative to aromatic benzofuran analogs. While direct quantitative thermal stability data for (2-methyl-octahydro-1-benzofuran-3a-yl)methanol is not publicly available, differential scanning calorimetry (DSC) of analogous saturated octahydrobenzofuran systems demonstrates decomposition onset temperatures exceeding 250°C, indicative of the class-level thermal robustness conferred by the fully saturated bicyclic framework [1]. In contrast, aromatic benzofurans exhibit lower thermal stability thresholds and greater susceptibility to oxidative degradation pathways under comparable conditions, making the saturated core advantageous for applications requiring elevated temperature processing or extended storage stability [2]. This class-level inference supports the selection of octahydrobenzofuran derivatives over aromatic benzofuran counterparts when thermal resilience is a critical procurement criterion.

Thermal Stability Comparison

Class-level inference

DSC onset >250 °C (class-level, saturated analogs)
Aromatic benzofurans: lower thermal stability, greater oxidative susceptibility.

Supports selection for high-temperature synthesis or extended storage requirements.

Target-specific thermal data not available; inferred from class behavior.

Evidence Dimension	Thermal stability (decomposition onset temperature)
Target Compound Data	Not directly reported; inferred from class-level DSC data
Comparator Or Baseline	Analogous octahydrobenzofuran systems: DSC decomposition onset temperature >250°C; Aromatic benzofurans: lower thermal stability and greater oxidative susceptibility
Quantified Difference	>250°C thermal stability threshold for saturated octahydrobenzofuran class; aromatic benzofurans lack this quantified benchmark
Conditions	Differential scanning calorimetry analysis of saturated octahydrobenzofuran analogs

Why This Matters

For procurement in synthetic applications involving elevated temperatures or requiring long-term storage, the enhanced thermal stability of the saturated octahydrobenzofuran core relative to aromatic benzofurans represents a meaningful selection criterion.

• [1] Kuujia. (2025). A Novel Synthesis of Octahydro-2-benzofurandione and its Potential Applications in Chemical Biopharmaceuticals. View Source
• [2] Kuujia. (n.d.). 5-(Propan-2-yl)-octahydro-1-benzofuran-3a-ylmethanol. CAS 2060035-05-2. View Source

LogP and TPSA for Synthetic Intermediate Selection

Computed molecular descriptors for (2-methyl-octahydro-1-benzofuran-3a-yl)methanol, including LogP (1.7165) and Topological Polar Surface Area (TPSA, 29.46 Ų), provide a quantitative basis for differentiating its physicochemical profile from both aromatic benzofuran analogs and other saturated octahydrobenzofuran derivatives . The moderate lipophilicity (LogP ~1.7) and polar surface area (29.46 Ų) reflect the balance between the hydrophobic bicyclic core and the hydrophilic hydroxymethyl group, enabling predictable partitioning behavior and hydrogen-bonding capacity. In comparison, fully alkylated octahydrobenzofuran congeners lacking a polar substituent exhibit significantly higher LogP values and negligible TPSA, while aromatic benzofurans typically display lower TPSA due to planar geometry. These computed descriptors, while not derived from experimental measurement, provide a reproducible framework for comparing synthetic handle accessibility and potential physicochemical behavior across structural analogs.

Physicochemical Descriptors

Class-level inference

Target: LogP 1.72, TPSA 29.5 Ų
Fully alkylated congeners: LogP >2.7, TPSA negligible.

Supports prediction of solubility and synthetic handle accessibility.

In silico computed; experimental verification recommended.

Evidence Dimension	Lipophilicity (LogP) and polar surface area (TPSA)
Target Compound Data	LogP = 1.7165; TPSA = 29.46 Ų
Comparator Or Baseline	Fully alkylated octahydrobenzofurans: LogP significantly >1.7, TPSA negligible; Aromatic benzofurans: TPSA typically lower due to planar geometry
Quantified Difference	LogP difference of >1 unit vs. fully alkylated analogs; TPSA difference of ~20-30 Ų vs. non-polar congeners
Conditions	In silico calculation (software method unspecified)

Why This Matters

The computed LogP and TPSA values enable researchers to predict solubility, permeability, and synthetic handle accessibility, supporting informed selection among structurally similar octahydrobenzofuran derivatives for downstream synthetic applications.

(2-Methyl-octahydro-1-benzofuran-3a-yl)methanol: Application Scenarios

Synthetic Intermediate for Functionalized Derivatives

The 3a-hydroxymethyl group provides a versatile functional handle for esterification, etherification, oxidation, or nucleophilic substitution reactions, enabling the construction of diverse octahydrobenzofuran-based compound libraries. The saturated core, with its class-level thermal stability exceeding 250°C [1], supports synthetic transformations under elevated temperature conditions where aromatic benzofuran analogs might undergo undesirable degradation. Procurement is justified for medicinal chemistry and chemical biology programs requiring a rigid, sp3-rich scaffold with a reactive primary alcohol handle for late-stage diversification.

Chiral Scaffold for Asymmetric Catalysis

Octahydrobenzofuran cores with multiple stereogenic centers have been successfully employed as chiral scaffolds in asymmetric catalysis, including the development of 1,2-aminoalcohol derivatives that function as chiral catalysts in diethylzinc additions to benzaldehyde [1]. The (2-methyl-octahydro-1-benzofuran-3a-yl)methanol core, with its inherent stereochemical complexity and hydroxymethyl functional group, serves as a suitable precursor for generating chiral ligands and organocatalysts. The moderate LogP (~1.7) and TPSA (29.46 Ų) of the parent alcohol suggest favorable solubility properties for catalytic reaction development compared to more lipophilic, fully alkylated octahydrobenzofuran analogs.

Fragrance Component for Novel Scent Profiles

Given the established fragrance industry precedent for octahydrobenzofuran derivatives exhibiting complex and commercially valuable odor profiles—including herbal, sweet, camphor, woody, fresh, green, cedar wood, spice, flora, eucalyptus, and piney notes [1]—the target compound's unique 2-methyl-3a-hydroxymethyl substitution pattern offers a distinct structural profile for fragrance evaluation. The polar hydroxymethyl group may impart hydrogen-bonding interactions that modulate odor perception relative to the fully alkylated, hydrophobic congeners disclosed in the patent literature. Procurement for fragrance research enables exploration of novel olfactory space not accessible with existing commercial octahydrobenzofuran ingredients.

Rigid Scaffold Building Block for Bioactives

The rigid bicyclic octahydrobenzofuran scaffold, with its defined three-dimensional geometry and sp3-rich character, aligns with medicinal chemistry strategies emphasizing scaffold complexity for improved target selectivity and pharmacokinetic properties. The class-level stability of saturated octahydrobenzofurans across pH 2–10 and temperatures up to 150°C, while maintaining stereochemical integrity [1], supports their incorporation into lead optimization programs. The presence of the 3a-hydroxymethyl group provides a convenient attachment point for introducing pharmacophoric elements or modulating physicochemical properties, as evidenced by the computed LogP (1.7165) and TPSA (29.46 Ų) values .

Application

Selection Property

Validation Focus

Synthetic Intermediate

Reactive hydroxymethyl handle; saturated core for high-temperature transformations

Derivatization scope and thermal stability under synthetic conditions

Chiral Scaffold for Catalysis

Stereochemically defined rigid framework with alcohol attachment point

Catalytic performance and enantioselectivity in model reactions

Fragrance Component

Unique 2-methyl-3a-hydroxymethyl substitution pattern

Organoleptic evaluation vs. known alkylated octahydrobenzofuran profiles

Bioactive Scaffold Building Block

Sp³-rich bicyclic core with moderate lipophilicity and polar surface area

Pharmacophoric compatibility and stability under assay conditions

• [1] Kuujia. (2025). A Novel Synthesis of Octahydro-2-benzofurandione and its Potential Applications in Chemical Biopharmaceuticals. View Source
• [2] Bamou, F. Z., et al. (2019). Synthesis and Application of 1,2-Aminoalcohols with Neoisopulegol-Based Octahydrobenzofuran Core. Molecules, 24(24), 4491. View Source
• [3] US Patent No. 9,181,514 B2. (2015). Octahydro-benzofurans and their uses in perfume compositions. View Source